N-[(Trimethylsilyl)methyl]benzenecarbothioamide

• CAS No.: 101402-29-3
• Molecular Formula: C11H17NSSi
• Molecular Weight: 223.41 g/mol
• IUPAC Name: N-(trimethylsilylmethyl)benzenecarbothioamide
• InChI: InChI=1S/C11H17NSSi/c1-14(2,3)9-12-11(13)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,12,13)
• InChI Key: VAAKANHRRRMKLK-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CNC(=S)C1=CC=CC=C1

Description

N-[(Trimethylsilyl)methyl]benzenecarbothioamide: is an organic compound characterized by the presence of a trimethylsilyl group attached to a benzenecarbothioamide structure. This compound is notable for its utility in organic synthesis, particularly in the formation of more complex molecules. The trimethylsilyl group imparts unique properties to the compound, such as increased volatility and stability, making it valuable in various chemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(Trimethylsilyl)methyl]benzenecarbothioamide typically involves the reaction of benzenecarbothioamide with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the trimethylsilyl chloride. The general reaction scheme is as follows:

$$\text{Benzenecarbothioamide} + \text{Trimethylsilyl chloride} \rightarrow \text{this compound} + \text{Hydrochloric acid}$$Benzenecarbothioamide+Trimethylsilyl chloride→this compound+Hydrochloric acid

Industrial Production Methods: On an industrial scale, the production of this compound follows similar synthetic routes but may involve continuous flow reactors to enhance efficiency and yield. The use of automated systems ensures precise control over reaction conditions, such as temperature and pressure, to optimize the production process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: N-[(Trimethylsilyl)methyl]benzenecarbothioamide can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate, to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of corresponding amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the trimethylsilyl group can be replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous ether or tetrahydrofuran.

Substitution: Various nucleophiles (halides, alkoxides); reactions often require the presence of a catalyst or base.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Halogenated or alkoxylated derivatives.

Scientific Research Applications

Chemistry: N-[(Trimethylsilyl)methyl]benzenecarbothioamide is used as a building block in organic synthesis. Its ability to undergo various chemical reactions makes it valuable for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: In biological research, this compound can be used to modify biomolecules, enhancing their stability and facilitating their analysis by techniques such as mass spectrometry.

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of N-[(Trimethylsilyl)methyl]benzenecarbothioamide involves its ability to act as a nucleophile or electrophile in various chemical reactions. The trimethylsilyl group can stabilize reactive intermediates, facilitating the formation of desired products. The compound can interact with molecular targets through covalent bonding or non-covalent interactions, influencing biological pathways and chemical processes.

Comparison with Similar Compounds

• N-[(Trimethylsilyl)methyl]benzylamine
• N-[(Trimethylsilyl)methyl]aniline
• N-[(Trimethylsilyl)methyl]benzamide

Comparison: N-[(Trimethylsilyl)methyl]benzenecarbothioamide is unique due to the presence of the carbothioamide group, which imparts distinct reactivity compared to similar compounds like N-[(Trimethylsilyl)methyl]benzylamine or N-[(Trimethylsilyl)methyl]aniline. The carbothioamide group allows for additional chemical transformations, making it a versatile intermediate in organic synthesis.